Cas no 1384788-79-7 (5-bromo-2-chloro-N-[3-methyl-1-(6-methylpyridazin-3-yl)-1H-pyrazol-5-yl]pyridine-3-carboxamide)
5-bromo-2-chloro-N-[3-methyl-1-(6-methylpyridazin-3-yl)-1H-pyrazol-5-yl]pyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 1384788-79-7
- AKOS033286612
- 5-bromo-2-chloro-N-[3-methyl-1-(6-methylpyridazin-3-yl)-1H-pyrazol-5-yl]pyridine-3-carboxamide
- Z1357271405
- 5-BROMO-2-CHLORO-N-[5-METHYL-2-(6-METHYLPYRIDAZIN-3-YL)PYRAZOL-3-YL]PYRIDINE-3-CARBOXAMIDE
- EN300-26617201
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- Inchi: 1S/C15H12BrClN6O/c1-8-3-4-12(21-20-8)23-13(5-9(2)22-23)19-15(24)11-6-10(16)7-18-14(11)17/h3-7H,1-2H3,(H,19,24)
- InChI Key: LGLJZCKHWIYJMG-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(=C1)C(NC1=CC(C)=NN1C1=CC=C(C)N=N1)=O)Cl
Computed Properties
- Exact Mass: 405.99445g/mol
- Monoisotopic Mass: 405.99445g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 458
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 85.6Ų
5-bromo-2-chloro-N-[3-methyl-1-(6-methylpyridazin-3-yl)-1H-pyrazol-5-yl]pyridine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26617201-0.05g |
5-bromo-2-chloro-N-[3-methyl-1-(6-methylpyridazin-3-yl)-1H-pyrazol-5-yl]pyridine-3-carboxamide |
1384788-79-7 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
5-bromo-2-chloro-N-[3-methyl-1-(6-methylpyridazin-3-yl)-1H-pyrazol-5-yl]pyridine-3-carboxamide Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 5-bromo-2-chloro-N-[3-methyl-1-(6-methylpyridazin-3-yl)-1H-pyrazol-5-yl]pyridine-3-carboxamide
Comprehensive Analysis of 5-bromo-2-chloro-N-[3-methyl-1-(6-methylpyridazin-3-yl)-1H-pyrazol-5-yl]pyridine-3-carboxamide (CAS No. 1384788-79-7)
The compound 5-bromo-2-chloro-N-[3-methyl-1-(6-methylpyridazin-3-yl)-1H-pyrazol-5-yl]pyridine-3-carboxamide (CAS No. 1384788-79-7) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its unique structural features, this molecule is often explored for its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. The presence of a pyridine core, coupled with a pyrazol and pyridazine moiety, makes it a versatile scaffold for modulating biological activity.
In recent years, the demand for small molecule inhibitors has surged, driven by the need for precision medicine and personalized treatment options. Researchers are increasingly focusing on compounds like 5-bromo-2-chloro-N-[3-methyl-1-(6-methylpyridazin-3-yl)-1H-pyrazol-5-yl]pyridine-3-carboxamide due to their ability to interact with specific protein targets. This compound's heterocyclic architecture is particularly appealing for designing molecules with improved binding affinity and selectivity, which are critical for reducing off-target effects in therapeutic applications.
The synthesis of CAS No. 1384788-79-7 involves multi-step organic reactions, often requiring careful optimization to achieve high yields and purity. Key steps include the formation of the pyridine-3-carboxamide backbone and the introduction of the bromo and chloro substituents, which are essential for its biological activity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound and ensure its quality for research purposes.
One of the most frequently asked questions in online searches is: "What are the potential applications of 5-bromo-2-chloro-N-[3-methyl-1-(6-methylpyridazin-3-yl)-1H-pyrazol-5-yl]pyridine-3-carboxamide?" Current studies suggest its relevance in oncology, particularly in targeting signaling pathways involved in cell proliferation and survival. Additionally, its pharmacokinetic properties are under investigation to determine its suitability for oral administration, a key consideration in drug development.
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In conclusion, 5-bromo-2-chloro-N-[3-methyl-1-(6-methylpyridazin-3-yl)-1H-pyrazol-5-yl]pyridine-3-carboxamide represents a promising candidate for further research in medicinal chemistry. Its structural complexity and potential therapeutic applications make it a subject of ongoing investigation, particularly in the context of targeted cancer therapies and small molecule drug development. As the field advances, this compound may play a pivotal role in addressing unmet medical needs and improving patient outcomes.
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